N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(3-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
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Description
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(3-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H15ClN6O3S and its molecular weight is 454.89. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
This compound is instrumental in the synthesis of innovative heterocycles, incorporating various moieties such as thiadiazole. These synthesized heterocycles have been evaluated for their potential as insecticidal agents against pests like Spodoptera littoralis, showcasing the chemical's role in developing new agrochemicals (Fadda et al., 2017).
Development of Antimicrobial and Antitumor Agents
The compound has also been a precursor in the synthesis of diverse heterocyclic systems with potential bioactivity. These systems include fused isolated azoles and N-heteroaryl derivatives, demonstrating significant antimicrobial and antitumor activities. Such studies indicate its utility in the development of new therapeutic agents (El Azab & Elkanzi, 2014).
Exploration of Pharmacological Potentials
Research into compounds containing the N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(3-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide structure has explored their potential as selective serotonin 5-HT6 receptor antagonists. This work contributes to the understanding of their pharmacological profiles and potential therapeutic applications, especially in neurological and psychiatric disorders (Ivachtchenko et al., 2010).
Contribution to Green Chemistry
The compound's derivatives have been synthesized using environmentally friendly methods, contributing to green chemistry initiatives. For example, thiamine hydrochloride has been employed as an efficient promoter for the one-pot synthesis of related heterocycles in water medium, showcasing the compound's role in sustainable chemical practices (Liu, Lei, & Hu, 2012).
Anticancer Research
Several derivatives have been synthesized and evaluated for their antitumor activity, with some showing promising results against various cancer cell lines. This research indicates the compound's potential as a scaffold for developing novel anticancer agents, contributing valuable insights into cancer treatment strategies (Abdallah et al., 2017).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(3-chlorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN6O3S/c21-13-2-1-3-14(7-13)27-19-18(25-26-27)20(24-10-23-19)31-9-17(28)22-8-12-4-5-15-16(6-12)30-11-29-15/h1-7,10H,8-9,11H2,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUCBTGSCVIACAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NC=NC4=C3N=NN4C5=CC(=CC=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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